(3-Chlorophenyl)(4-((2,4-dimethylpiperazin-1-yl)methyl)piperidin-1-yl)methanone diformate

• IUPAC Name: (3-chlorophenyl)-[4-[(2,4-dimethylpiperazin-1-yl)methyl]piperidin-1-yl]methanone;formic acid
• InChI: InChI=1S/C19H28ClN3O.2CH2O2/c1-15-13-21(2)10-11-23(15)14-16-6-8-22(9-7-16)19(24)17-4-3-5-18(20)12-17;2*2-1-3/h3-5,12,15-16H,6-11,13-14H2,1-2H3;2*1H,(H,2,3)
• InChI Key: HSQOHZHEWHICIX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1CC2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl)C.C(=O)O.C(=O)O
• Molecular Formula: C21H32ClN3O5
• Molecular Weight: 441.9 g/mol

Description

This compound is a complex organic molecule that contains a piperazine ring and a piperidine ring. Piperazine and piperidine are common structural motifs found in many pharmaceuticals and agrochemicals. They can be found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research by Patel et al. (2011) involved the synthesis of novel pyridine derivatives, including those with structural motifs similar to the compound . These derivatives exhibited variable antimicrobial activity against bacteria and fungi, suggesting potential applications in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Crystal Structure and Interactions

Revathi et al. (2015) explored the crystal structure of a complex related to the compound of interest, providing insights into the molecular interactions and structural conformations that such compounds can exhibit. This research could inform the design and synthesis of new molecules with desired physical or chemical properties (Revathi et al., 2015).

Spectroscopic Investigation and Quantum Chemical Calculations

A study by Arasu et al. (2019) focused on the spectroscopic investigation and molecular orbital calculations of a novel piperidine derivative compound. This research detailed the compound's structural confirmation, chemical reactivity descriptors, and thermodynamic parameters, which are essential for understanding the chemical and physical properties of such molecules (Arasu et al., 2019).